Cas no 1173897-84-1 (3-methyl-6-(trifluoromethyl)pyridazine)

• Product Name: 3-methyl-6-(trifluoromethyl)pyridazine
• CAS No: 1173897-84-1
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• MDL: MFCD20925790
• CID: 1100513
• PubChem ID: 20691950
• Update Time: 2025-09-17

3-methyl-6-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(trifluoromethyl)-Pyridazine
• 3-methyl-6-(trifluoromethyl)pyridazine
• Pyridazine, 3-methyl-6-(trifluoromethyl)-
• AS-44154
• AKOS025404861
• CS-0099111
• DB-194213
• MFCD20925790
• 1173897-84-1
• SCHEMBL335132
• EN300-196372
• DTXSID701282505

• MDL： MFCD20925790
• Inchi： 1S/C6H5F3N2/c1-4-2-3-5(11-10-4)6(7,8)9/h2-3H,1H3
• InChI Key： KYJDVSWQDDEOGP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C)N=N1)(F)F

Computed Properties

• Exact Mass: 162.04048265g/mol
• Monoisotopic Mass: 162.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 214.5±35.0 ºC (760 Torr),
• Flash Point: 83.5±25.9 ºC,
• Solubility: Slightly soluble (32 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-methyl-6-(trifluoromethyl)pyridazine

Introduction to 3-methyl-6-(trifluoromethyl)pyridazine (CAS No. 1173897-84-1)

3-methyl-6-(trifluoromethyl)pyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 1173897-84-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a methyl group at the 3-position and a trifluoromethyl group at the 6-position introduces specific electronic and steric effects that make this molecule a promising candidate for further investigation.

The trifluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. In recent years, the incorporation of trifluoromethyl groups into drug candidates has been extensively studied for its ability to modulate pharmacokinetic profiles. For instance, compounds featuring this moiety have shown improved bioavailability and prolonged half-life in vivo, which are critical factors for drug efficacy and patient compliance.

3-methyl-6-(trifluoromethyl)pyridazine represents an intriguing scaffold for the development of novel bioactive molecules. Its pyridazine core is a well-documented pharmacophore in various therapeutic areas, including antiviral, antibacterial, and anticancer agents. The structural flexibility offered by this heterocycle allows for diverse functionalization strategies, enabling researchers to tailor properties such as solubility, permeability, and target interaction.

Recent advancements in computational chemistry have facilitated the rapid screening of virtual libraries containing derivatives of 3-methyl-6-(trifluoromethyl)pyridazine. These studies have highlighted potential applications in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX-5. The electron-withdrawing nature of the trifluoromethyl group can be leveraged to fine-tune the reactivity of the molecule, making it an attractive intermediate for synthesizing more complex derivatives with enhanced biological activity.

In addition to its pharmaceutical potential, 3-methyl-6-(trifluoromethyl)pyridazine has been explored in agrochemical research. The trifluoromethyl group contributes to herbicidal and pesticidal properties by influencing electron distribution and steric hindrance around key binding sites on biological targets. This has led to the development of next-generation crop protection agents that offer improved selectivity and reduced environmental impact compared to traditional formulations.

The synthesis of 3-methyl-6-(trifluoromethyl)pyridazine involves multi-step organic transformations that require precise control over reaction conditions. Common methodologies include condensation reactions between appropriate precursors followed by fluorination steps to introduce the trifluoromethyl moiety. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and energy consumption without compromising yield or purity.

From a regulatory perspective, compounds like 3-methyl-6-(trifluoromethyl)pyridazine must undergo rigorous safety and efficacy testing before entering clinical or commercial use. Collaborative efforts between academic institutions and industry partners have streamlined these processes through innovative preclinical models and biomarker-driven approaches. This ensures that promising candidates such as this one are rapidly validated for their therapeutic value while adhering to stringent quality standards.

The future prospects for 3-methyl-6-(trifluoromethyl)pyridazine are bright, with ongoing research focusing on expanding its utility across multiple therapeutic domains. Exploration into its role as a key intermediate in peptide mimetics or as a scaffold for kinase inhibitors has already yielded encouraging preliminary results. As computational tools become more sophisticated and high-throughput screening technologies advance, the potential applications for this compound are expected to grow exponentially.

In conclusion,3-methyl-6-(trifluoromethyl)pyridazine (CAS No. 1173897-84-1) stands as a testament to the importance of heterocyclic chemistry in modern drug discovery. Its unique structural features offer unparalleled opportunities for innovation, making it a cornerstone of current research efforts aimed at addressing unmet medical needs worldwide.